3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole
Overview
Description
3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole (CMMO) is a nitrogen-containing heterocyclic compound that has been studied for its potential use in various scientific and medical applications. CMMO has been found to possess a wide range of biological activities, including anti-inflammatory, anti-oxidant, and anti-neoplastic properties. It has also been used in the synthesis of other compounds and as a reagent in the synthesis of pharmaceuticals.
Scientific Research Applications
Synthesis and Applications in Pharmaceuticals and Agrochemicals :
- 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazoles can be synthesized from trichloroacetoamidoxime and various acyl chlorides, and they find applications in pharmaceuticals and agrochemicals (Bretanha et al., 2009).
- They are also used as intermediates for insecticidal O,O-dialkyl-S-[(5-subst.-1,3,4-oxidiazol-2(3H)-one-3-yl)-methyl]-thiophosphates and dithiophosphates (Rufenacht, 1972).
Chemical Properties and Reactions :
- The chemical properties of 3-amino-4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]furazan have been explored, including its acylation, oxidation, and reactions with nucleophilic reagents. This makes it a multifunctional synthon for the synthesis of 1,2,5-oxadiazole derivatives (Stepanov et al., 2019).
Synthesis and Medicinal Chemistry :
- Various derivatives of 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole, such as 3-[(4-chlorophenylsulfonyl)methyl]-1,2,4-oxadiazole-5-carboxylic acid ethyl ester, have been synthesized and found to have potential antihypertensive activity in rats (Santilli & Morris, 1979).
Material Science and Corrosion Inhibition :
- Oxadiazole derivatives have been synthesized and tested for their corrosion inhibition efficiency on mild steel in hydrochloric acid solution. The study provides insights into their potential as protective agents against steel corrosion (Kalia et al., 2020).
Mesomorphic and Photoluminescent Properties :
- Certain oxadiazole derivatives exhibit mesomorphic behavior and photoluminescent properties, indicating their potential use in materials science, particularly in the creation of new types of liquid crystals and photoluminescent materials (Han et al., 2010).
Future Directions
The future directions in the study of compounds like “3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole” could involve the development of new synthetic methods, the exploration of their potential applications in various fields such as medicine and materials science, and the investigation of their environmental impact .
properties
IUPAC Name |
3-(chloromethyl)-5-methyl-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5ClN2O/c1-3-6-4(2-5)7-8-3/h2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFYVXZGJPJTIPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NO1)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10306989 |
Source
|
| Record name | 3-(chloromethyl)-5-methyl-1,2,4-oxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10306989 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1192-80-9 |
Source
|
| Record name | 1192-80-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=184824 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-(chloromethyl)-5-methyl-1,2,4-oxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10306989 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(chloromethyl)-5-methyl-1,2,4-oxadiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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